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Compound of Interest

Compound Name: 1,3-Dioxane

Cat. No.: B1201747

An In-depth Technical Guide to the Physical
Properties of 1,3-Dioxane

This guide provides a comprehensive overview of the core physical properties of 1,3-dioxane,
a heterocyclic organic compound of significant interest to researchers, scientists, and
professionals in drug development. The document outlines its boiling point, melting point, and
density, supported by available data and general experimental methodologies.

Core Physical Properties

1,3-Dioxane is a colorless liquid at room temperature.[1][2] Its fundamental physical
characteristics are crucial for its handling, application in synthesis, and for computational
modeling.

Quantitative Data Summary

The physical properties of 1,3-dioxane are summarized in the table below, with data compiled
from various chemical data sources.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1201747?utm_src=pdf-interest
https://www.benchchem.com/product/b1201747?utm_src=pdf-body
https://www.benchchem.com/product/b1201747?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxane
https://en.wikipedia.org/wiki/1,3-Dioxane
https://www.benchchem.com/product/b1201747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions Source(s)
Boiling Point 105-106 °C at 760 mmHg (lit.) [3114]

105 °C at 755 mmHg [1]

103 °C Standard State [2]

Melting Point -45 °C (lit.) [31[41[5]
-42 °C [2][6]

-44 °F (-42.2 °C) [1]

Density 1.032 g/mL at 25 °C (lit.) [31141[5]
1.034 g/mL [6]

1.0342 at 20 °C [1]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 1,3-
dioxane are not detailed in the provided search results, general and widely accepted
methodologies for organic compounds are applicable.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7][8] For a substance like 1,3-dioxane, this can be determined using several
methods:

o Simple Distillation: This method involves heating the liquid in a distillation apparatus and
recording the temperature at which the vapor and liquid are in equilibrium.[7] The
thermometer bulb should be positioned in the vapor phase, just below the side arm of the
distillation flask, to ensure an accurate reading of the boiling point.[9]

o Capillary Method (Thiele Tube): This micro-method is suitable for small sample quantities. A
small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end,
is inverted into the liquid. The apparatus is heated, and the temperature at which a steady
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stream of bubbles emerges from the capillary, and the temperature at which the liquid re-
enters the capillary upon cooling, are recorded. The boiling point is the average of these two
temperatures.[7][8][9]

3.2. Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
1,3-dioxane, which is a liquid at room temperature, this determination would require cooling
the substance until it solidifies.

o Capillary Method: A small, powdered sample of the solidified 1,3-dioxane would be packed
into a capillary tube.[10][11] The tube is then heated in a melting point apparatus, and the
temperature range from the first appearance of liquid to the complete liquefaction of the solid
is recorded as the melting point range.[10] A sharp melting point range is indicative of a pure
compound.[10]

3.3. Determination of Density
Density is the mass of a substance per unit volume.[12]

o Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
weighed empty, then filled with the liquid, and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer.

o Hydrometer Method: A hydrometer is an instrument that is floated in the liquid. The density is
read directly from the calibrated scale on the stem of the hydrometer at the point where the
surface of the liquid meets the stem.

e Mass and Volume Measurement: For a given volume of 1,3-dioxane, its mass can be
determined using a balance. The density is then calculated by dividing the mass by the
volume.[12] The accuracy of this method depends on the precision of the volume and mass
measurements.

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected and are influenced by its molecular
structure and intermolecular forces. The following diagram illustrates the logical relationship
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between the key physical properties of 1,3-dioxane.

Logical Relationship of Physical Properties of 1,3-Dioxane
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Physical properties of 1,3-dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1,3-Dioxane | C4H802 | CID 10450 - PubChem [pubchem.ncbi.nim.nih.gov]
. 1,3-Dioxane - Wikipedia [en.wikipedia.org]
. 1,3-ZIE%% 97% | Sigma-Aldrich [sigmaaldrich.com]

1
2
3
e 4.1,3-DIOXANE CAS#: 505-22-6 [m.chemicalbook.com]
5. chemicalpoint.eu [chemicalpoint.eu]
6. 1,3-dioxane [stenutz.eu]

7

. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1201747?utm_src=pdf-body
https://www.benchchem.com/product/b1201747?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201747?utm_src=pdf-body
https://www.benchchem.com/product/b1201747?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxane
https://en.wikipedia.org/wiki/1,3-Dioxane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/283061
https://m.chemicalbook.com/ProductChemicalPropertiesCB9379059_EN.htm
https://chemicalpoint.eu/product/13-dioxane/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-dioxane
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. chem.libretexts.org [chem.libretexts.org]

e 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 11. davjalandhar.com [davjalandhar.com]

e 12. science.valenciacollege.edu [science.valenciacollege.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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